Cas no 1804248-04-1 (3-Bromo-4-(3-ethoxy-3-oxopropyl)mandelic acid)

• Product Name: 3-Bromo-4-(3-ethoxy-3-oxopropyl)mandelic acid
• CAS No: 1804248-04-1
• MF: C₁₃H₁₅BrO₅
• MW: 331.159203767776
• CID: 4941976
• Update Time: 2025-09-24

3-Bromo-4-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(3-ethoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H15BrO5/c1-2-19-11(15)6-5-8-3-4-9(7-10(8)14)12(16)13(17)18/h3-4,7,12,16H,2,5-6H2,1H3,(H,17,18)
• InChI Key： IYGGJSDWVPRFQS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)O)C=CC=1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 2
• Topological Polar Surface Area: 83.8

Additional information on 3-Bromo-4-(3-ethoxy-3-oxopropyl)mandelic acid

Exploring the Properties and Applications of 3-Bromo-4-(3-Ethoxy-3-Oxopropyl)Mandelic Acid (CAS No. 1804248-04-1)

3-Bromo-4-(3-Ethoxy-3-Oxopropyl)Mandelic Acid (CAS No. 1804248-04-1) is a complex organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is derived from mandelic acid, a naturally occurring alpha-hydroxy acid, which serves as a versatile scaffold for chemical modifications. The introduction of a bromine atom at the 3-position and a (3-ethoxy-3-oxopropyl) group at the 4-position introduces unique chemical properties and functional groups that enhance its reactivity and applicability.

The structure of mandelic acid itself is intriguing, featuring a benzene ring with an alpha-hydroxy carboxylic acid group. The substitution pattern in 3-Bromo-4-(3-Ethoxy-3-Oxopropyl)Mandelic Acid further modifies its electronic properties and steric environment, making it an attractive candidate for various synthetic transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most promising applications of this compound lies in its ability to participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling. These reactions are pivotal in modern organic synthesis, enabling the construction of complex molecular architectures with high precision. The presence of a bromine atom in this compound makes it an ideal substrate for such reactions, facilitating the introduction of diverse functional groups and heterocyclic motifs.

In addition to its synthetic utility, 3-Bromo-4-(3-Ethoxy-3-Oxopropyl)Mandelic Acid has shown potential in the field of catalysis. Researchers have explored its use as a ligand in transition metal-catalyzed reactions, where it exhibits excellent chelating properties due to its hydroxyl and carboxylic acid groups. This capability has led to improved enantioselectivity in asymmetric catalysis, making it a valuable tool in the production of chiral pharmaceuticals.

The ethoxy group present in this compound also contributes to its solubility and stability under various reaction conditions. This feature is particularly advantageous in large-scale industrial processes, where maintaining consistent reaction parameters is crucial. Furthermore, the oxo group within the propyl chain introduces additional functionality, enabling further derivatization and diversification of the molecule.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of mandelic acid derivatives like this compound. Quantum mechanical calculations have revealed that the bromine atom significantly alters the electron density distribution across the molecule, enhancing its electrophilicity and reactivity towards nucleophilic attacks. These findings have been instrumental in guiding synthetic strategies for optimizing reaction outcomes.

Another area where this compound has garnered attention is its role in drug delivery systems. The hydroxyl and carboxylic acid groups can be exploited for conjugation with targeting ligands or polymer matrices, enabling controlled release mechanisms. Preliminary studies suggest that such systems could enhance drug efficacy while reducing side effects, making them highly desirable in personalized medicine.

The synthesis of 3-Bromo-4-(3-Ethoxy-3-Oxopropyl)Mandelic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts acylation, bromination, and etherification reactions. The optimization of these steps has been a focus of recent research efforts, with particular emphasis on improving yield and reducing environmental impact.

In conclusion, CAS No. 1804248-04-1, or 3-Bromo-4-(3-Ethoxy-3-Oxopropyl)Mandelic Acid, represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in healthcare, agriculture, and materials science.